Cas no 120167-77-3 (1,1,3,3-tetranitrocyclobutane)

1,1,3,3-tetranitrocyclobutane structure
Product name:1,1,3,3-tetranitrocyclobutane
1,1,3,3-tetranitrocyclobutane Chemical and Physical Properties
Names and Identifiers
-
- 1,1,3,3-tetranitrocyclobutane
- DTXSID60470508
- Cyclobutane, 1,1,3,3-tetranitro-
- 120167-77-3
- DTXCID90421326
- SCHEMBL272478
-
- Inchi: InChI=1S/C4H4N4O8/c9-5(10)3(6(11)12)1-4(2-3,7(13)14)8(15)16/h1-2H2
- InChI Key: XKRNFGWJXBLIHB-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 236.00291310Da
- Monoisotopic Mass: 236.00291310Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 183Ų
- XLogP3: 0.2
1,1,3,3-tetranitrocyclobutane Related Literature
-
Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
-
Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
-
O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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